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Compound of Interest

Compound Name: Butyric acid

Cat. No.: B3428316 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling butyric acid, including detailed personal protective equipment (PPE)

requirements, operational plans, and disposal procedures. By offering clear, step-by-step

guidance, we aim to be your preferred source for laboratory safety information, building trust

through value that extends beyond the product itself.

Butyric acid, a corrosive and combustible liquid with a pungent odor, requires careful handling

to prevent severe skin burns, eye damage, and respiratory irritation.[1][2][3] Adherence to

proper safety protocols is critical for mitigating risks and ensuring the well-being of all

laboratory personnel.

Personal Protective Equipment (PPE) for Butyric Acid
The selection of appropriate PPE is the first line of defense when working with butyric acid.

The following table summarizes the recommended equipment for various laboratory activities.
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Activity
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine Handling

(in a fume hood)

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Butyl

rubber,

Neoprene)

Laboratory coat

Not generally

required if

handled in a

properly

functioning fume

hood

Weighing and

Transferring

(open bench)

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Butyl

rubber,

Neoprene)

Chemical-

resistant apron

or coveralls over

a lab coat

NIOSH-approved

respirator with

organic vapor

cartridges

Large Volume

Handling (>1L)

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Butyl

rubber,

Neoprene) with

extended cuffs

Chemical-

resistant suit or

apron

NIOSH-approved

respirator with

organic vapor

cartridges

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Full chemical-

resistant suit

NIOSH-approved

self-contained

breathing

apparatus

(SCBA) for large

spills

Safe Handling and Storage Protocols
Handling:

Always handle butyric acid in a well-ventilated area, preferably within a chemical fume

hood.[2][4]

Avoid direct contact with skin, eyes, and clothing.[5]
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Do not breathe in vapors or mists.[3]

Ground and bond containers when transferring material to prevent static discharge.[6]

Use tools and equipment that are compatible with butyric acid and will not generate sparks.

[6]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, bases, and reducing agents.[1][2]

Keep containers tightly closed.[2]

Store away from heat, sparks, and open flames.[6]

Protect containers from physical damage.[7]

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is crucial in the event of a spill or exposure to butyric acid.

Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: For small spills, contain the spill with an inert absorbent material such as sand,

earth, or vermiculite.[1][8] For large spills, dike the area to prevent spreading.[3]

Neutralize: Cautiously neutralize the spill with a weak base like sodium bicarbonate or soda

ash.[1][9]

Collect: Carefully scoop the absorbed and neutralized material into a designated, labeled

hazardous waste container.[4][8]
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Decontaminate: Clean the spill area with a detergent and water solution.

Dispose: Dispose of all contaminated materials as hazardous waste according to local, state,

and federal regulations.[10]

Exposure Response:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[8]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes.[8] Seek immediate medical

attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[5]

Disposal Plan
All butyric acid waste, including contaminated materials from spills, must be treated as

hazardous waste.[10]

Collect waste in clearly labeled, sealed, and compatible containers.[4]

Store waste containers in a designated, well-ventilated area, away from incompatible

materials.[4]

Arrange for disposal through a licensed professional waste disposal service.[4] Do not

dispose of butyric acid down the drain.[3]

Visual Workflow Guides
To further clarify procedural steps, the following diagrams illustrate the decision-making

process for PPE selection and the emergency response plan for a butyric acid spill.
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Figure 1: PPE Selection Workflow for Butyric Acid Handling
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Figure 1: PPE Selection Workflow for Butyric Acid Handling
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Figure 2: Emergency Response for Butyric Acid Spill
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Figure 2: Emergency Response for Butyric Acid Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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